DL-Camphene

• CAS No.: 79-92-5
• Product Name: DL-Camphene
• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• IUPAC Name: 3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane
• Standard InChI: InChI=1S/C10H16/c1-7-8-4-5-9(6-8)10(7,2)3/h8-9H,1,4-6H2,2-3H3
• Standard InChIKey: CRPUJAZIXJMDBK-UHFFFAOYSA-N
• SMILES: CC1(C2CCC(C2)C1=C)C
• Canonical SMILES: CC1(C2CCC(C2)C1=C)C
• Boiling Point: 310 °F at 760 mm Hg (USCG, 1999); 159.5 °C; 161 °C /camphene, (+); 158 °C /camphene, (-)/; 156-160 °C
• Colorform: Colorless crystals
• Density: 0.87 at 59 °F (USCG, 1999); 0.839 g/mL at 20 °C; 0.87 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.01
• Flash Point: 92 °F (USCG, 1999); 42 °C (open cup); 33 °C (closed cup); 108 °F Open cup; 92 °F closed cup; 26 °C c.c.
• Melting Point: 122 °F (USCG, 1999); 51.6 °C; 51.2 °C; 52 °C; 46 °C
• Physical Description: Camphene appears as a colorless to white crystalline solid with an insipid camphor-like odor. Dust and crystals are irritants to the eyes, nose and throat. Emits flammable vapors when heated. Emits acrid smoke and irritating fumes at high temperature. Used for the manufacture of synthetic camphor.; Liquid; COLOURLESS SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR.; Colourless crystalline solid; mild, oil-camphoraceous aroma
• Description: Camphene appears as a colorless to white crystalline solid with an insipid camphor-like odor. Dust and crystals are irritants to the eyes, nose and throat. Emits flammable vapors when heated. Emits acrid smoke and irritating fumes at high temperature. Used for the manufacture of synthetic camphor.; Camphene belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Camphene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Camphene has been detected in multiple biofluids, such as feces and saliva. Within the cell, camphene is primarily located in the membrane (predicted from logP) and cytoplasm. Camphene exists in all eukaryotes, ranging from yeast to humans. Camphene is a camphor, fir needle, and herbal tasting compound that can be found in a number of food items such as lovage, pepper (c. annuum), orange bell pepper, and sweet bay. This makes camphene a potential biomarker for the consumption of these food products.; Camphene is a monoterpene with a bicyclic skeleton that is bicyclo[2.2.1]heptane substituted by geminal methyl groups at position 2 and a methylidene group at position 3. It is a widespread natural product found in many essential oils. It has a role as a plant metabolite and a fragrance. It is a monoterpene and a carbobicyclic compound.
• Shelf Life: Stable under recommended storage conditions.; Volatilizes on exposure to air. /dl-Form/
• Solubility: 3.38e-05 M; 0.0046 mg/mL at 25 °C; In water, 4.6 mg/L at 25 °C; In water, 4.2 mg/L; Soluble in ether; slightly soluble in alcohol; Solubility in water, g/100ml at 20 °C: 0.0004 (very poor); Insoluble in water; soluble in oils; Soluble (in ethanol)
• Synonyms: 2,2-Dimethyl-3-methylenebicyclo[2.2.1]heptane; (±)-Camphene; 2,2-Dimethyl-3-methylenenorbornane; 2-Methylene-3,3-dimethylbicyclo[2.2.1]heptane; 3,3-Dimethyl-2-methylenenorbornane; 3,3-Dimethyl-2-methylenenorcamphane; NSC 4165; YS Camphene; dl-Camphen
• Vapor Density: Relative vapor density (air = 1): 4.7
• Vapor Pressure: 2.50 mmHg; 2.5 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.4
• PubChem Compound: 6616
• Last Modified: Nov 11 2021